Receptor tyrosine-protein kinase erbB-2 (1023-1032)
Description
Receptor tyrosine-protein kinase erbB-2
Scientific Research Applications
The administration of two inhibitors against an individual ERBB family member leads to higher antitumor activity than single agents, indicating the potential of dual-targeting approaches in cancer treatment (Tebbutt et al., 2013). Additionally, peptides derived from the transmembrane domains (TMDs) of ErbB-1 and ErbB-2 significantly inhibit cancer cell proliferation and retard tumor growth in vivo, suggesting a novel avenue for targeting ErbB receptors (Bublil et al., 2016).
Furthermore, small molecule tyrosine kinase inhibitors have shown potential in treating aggressive forms of HER2-positive breast cancer. These inhibitors can block cell signaling associated with many proposed mechanisms for HER2 resistance (Schroeder et al., 2014). The ERBB network is a prime example of how basic research and medical oncology can merge into effective therapeutic strategies (Yarden & Pines, 2012).
properties
sequence |
YLVPQQGFFC |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Receptor tyrosine-protein kinase erbB-2 (1023-1032) |
Origin of Product |
United States |
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